molecular formula C10H13BrO4 B8374837 1,2-Dimethoxy-3-bromo-4-(methoxymethoxy)benzene

1,2-Dimethoxy-3-bromo-4-(methoxymethoxy)benzene

Cat. No. B8374837
M. Wt: 277.11 g/mol
InChI Key: MXAMKQXDLALDRX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1,2-Dimethoxy-3-bromo-4-(methoxymethoxy)benzene is a useful research compound. Its molecular formula is C10H13BrO4 and its molecular weight is 277.11 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1,2-Dimethoxy-3-bromo-4-(methoxymethoxy)benzene suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1,2-Dimethoxy-3-bromo-4-(methoxymethoxy)benzene including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C10H13BrO4

Molecular Weight

277.11 g/mol

IUPAC Name

3-bromo-1,2-dimethoxy-4-(methoxymethoxy)benzene

InChI

InChI=1S/C10H13BrO4/c1-12-6-15-7-4-5-8(13-2)10(14-3)9(7)11/h4-5H,6H2,1-3H3

InChI Key

MXAMKQXDLALDRX-UHFFFAOYSA-N

Canonical SMILES

COCOC1=C(C(=C(C=C1)OC)OC)Br

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a stirred solution of 1,2-bis(methyloxy)-4-{[(methyloxy)methyl]oxy}benzene (4.0 g) and TMEDA (3.93 ml) in dry diethyl ether (50 ml) was added tert-butyllithium (1.7M in pentane, 23.76 ml) at −70 C. The reaction was stirred at this temperature for 1 h before adding bromine (0.15 ml). This was allowed to stir at 0 C. for 3 h. The reaction was quenched by addition of 20% aqueous sodium dithionite and extracted with ethyl acetate. The organics were washed with dilute hydrochloric acid, aqueous sodium bicarbonate, brine and dried over sodium sulphate to yield a crude product. This was purified through silica, eluting with 0-10% ethyl acetate in hexane to give the title compound, 1.4 g
Quantity
4 g
Type
reactant
Reaction Step One
Name
Quantity
3.93 mL
Type
reactant
Reaction Step One
Quantity
23.76 mL
Type
reactant
Reaction Step One
Quantity
50 mL
Type
solvent
Reaction Step One
Quantity
0.15 mL
Type
reactant
Reaction Step Two

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.